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Compound of Interest

Compound Name:
4,7-Dimethyl-1H-indazole-3-

carbaldehyde

Cat. No.: B1343718 Get Quote

Reaction Principle and Mechanism
The conversion of an indole to a 1H-indazole-3-carboxaldehyde via nitrosation is a multi-step

process. The reaction is initiated by the electrophilic attack of a nitrosating agent (formed in situ

from sodium nitrite and acid) at the electron-rich C3 position of the indole ring. This leads to a

C3-nitroso indole, which tautomerizes to an oxime intermediate. The oxime then facilitates the

addition of a water molecule at the C2 position, triggering the cleavage of the C2-C3 bond and

opening the pyrrole ring. The process concludes with a ring-closure step, forming the stable

pyrazole ring of the indazole system and yielding the final 1H-indazole-3-carboxaldehyde

product.[1]
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Starting Materials

Reaction Pathway

Final Product

Dimethyl-Indole

C3-Nitroso Indole

 C3 Nitrosation

Nitrosating Agent
(NaNO2 + HCl)

Oxime Intermediate

 Tautomerization

Ring-Opened Intermediate

 H2O Addition &
 Ring Opening

Indazole-3-carbaldehyde

 Ring Closure
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Preparation

Reaction

Work-up and Purification

Final Product

Prepare Nitrosating Mixture
(NaNO2, HCl, H2O, DMF) at 0°C

Slowly Add Indole Solution to Nitrosating Mixture
(2 hours at 0°C via Syringe Pump)

Prepare Indole Solution
(Substituted Indole in DMF)

Stir Reaction Mixture
(Time and Temperature are Substrate-Dependent)

Aqueous Work-up
(Extraction with Ethyl Acetate)

Wash, Dry, and Concentrate Organic Phase

Purify Crude Product
(Silica Gel Column Chromatography)

Isolate Pure 1H-Indazole-3-carbaldehyde

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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